Cas no 1785173-68-3 (3-ethoxy-2,2-difluoropropanoic acid)

• Product Name: 3-ethoxy-2,2-difluoropropanoic acid
• CAS No: 1785173-68-3
• MF: C₅H₈F₂O₃
• MW: 154.112029075623
• CID: 5292238
• Update Time: 2025-08-02

3-ethoxy-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2,2-difluoropropanoic acid

• Inchi： 1S/C5H8F2O3/c1-2-10-3-5(6,7)4(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： XWVBPAYMIZRPKE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 3-ethoxy-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-Ethoxy-2,2-difluoropropanoic Acid (CAS 1785173-68-3): Properties, Applications, and Industry Trends

3-Ethoxy-2,2-difluoropropanoic acid (CAS 1785173-68-3) is a fluorinated carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research. This compound's unique difluorinated structure and ethoxy side chain contribute to its versatility as a building block in synthetic chemistry. With molecular formula C₅H₈F₂O₃, it offers distinct physicochemical properties that make it valuable for designing bioactive molecules with improved metabolic stability and membrane permeability.

The growing demand for fluorinated compounds in drug discovery has positioned 3-ethoxy-2,2-difluoropropanoic acid as a compound of interest. Pharmaceutical researchers particularly value its ability to modulate pK_a values and lipophilicity when incorporated into target molecules. Recent studies suggest applications in developing enzyme inhibitors and prodrug formulations, aligning with current industry focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the difluoromethyl moiety in CAS 1785173-68-3 serves as a bioisostere for hydroxyl or carbonyl groups, enabling novel molecular designs. This property has become increasingly relevant as researchers explore green chemistry approaches to reduce metabolic degradation of active pharmaceutical ingredients. The compound's stability under physiological conditions makes it particularly suitable for developing long-acting formulations.

Analytical characterization of 3-ethoxy-2,2-difluoropropanoic acid typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity, which are critical for reproducible results in downstream applications. Recent advancements in analytical instrumentation have improved detection limits for such fluorinated compounds.

The agrochemical industry has shown growing interest in fluorinated building blocks like 1785173-68-3 for developing novel crop protection agents. The ethoxy-difluoro combination appears effective in enhancing systemic movement of active ingredients within plants while resisting environmental degradation. This addresses current agricultural challenges regarding pesticide efficiency and environmental persistence.

Material science applications are emerging for 3-ethoxy-2,2-difluoropropanoic acid, particularly in specialty polymer synthesis. The compound's ability to introduce fluorine atoms into polymer backbones can modify thermal stability, chemical resistance, and surface properties. These characteristics are valuable for developing advanced materials for electronics and specialty coatings.

Safety and handling protocols for CAS 1785173-68-3 follow standard laboratory practices for carboxylic acid derivatives. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the compound. Storage typically requires protection from moisture at ambient temperature, with stability data indicating good shelf life under appropriate conditions.

Regulatory status of 3-ethoxy-2,2-difluoropropanoic acid varies by region, but it currently falls under general chemical regulations rather than specialized controls. Manufacturers and researchers should consult local chemical inventories (such as TSCA in the U.S. or REACH in Europe) for compliance requirements. The compound's novel structure means regulatory landscapes may evolve as more data becomes available.

Synthetic routes to 1785173-68-3 typically involve fluorination of appropriate precursors followed by ethoxylation. Recent process optimization efforts focus on improving atom economy and reducing hazardous byproducts, reflecting the pharmaceutical industry's commitment to sustainable chemistry principles. Alternative synthetic pathways continue to be explored in academic and industrial research settings.

The commercial availability of 3-ethoxy-2,2-difluoropropanoic acid has expanded in recent years, with multiple suppliers offering the compound at various purity grades. Pricing trends reflect growing demand for specialized fluorinated intermediates, though costs remain higher than non-fluorinated analogs due to more complex synthesis and purification requirements.

Future research directions for CAS 1785173-68-3 may explore its potential in radiopharmaceutical applications, given fluorine-18's importance in PET imaging. The compound's structural features could serve as a platform for developing novel imaging agents, particularly for neurological and oncological targets. This aligns with current diagnostic medicine trends toward personalized imaging approaches.

Environmental fate studies of difluorinated compounds like 3-ethoxy-2,2-difluoropropanoic acid are becoming increasingly important. While fluorinated compounds generally show greater environmental persistence than their hydrocarbon counterparts, the ethoxy group in this molecule may facilitate biodegradation pathways. Ongoing research aims to better understand these environmental interactions.

Quality control standards for 1785173-68-3 continue to evolve as applications expand. Current specifications typically require ≥95% purity by HPLC, with particular attention to residual solvents and inorganic impurities. Advanced analytical methods including LC-MS and GC-MS are increasingly employed to ensure batch-to-batch consistency for critical applications.

The intellectual property landscape surrounding 3-ethoxy-2,2-difluoropropanoic acid includes patents covering synthetic methods, specific derivatives, and particular applications. Researchers should conduct thorough freedom-to-operate analyses before developing commercial products incorporating this compound, especially in highly competitive areas like pharmaceutical development.

Academic interest in fluorinated building blocks has grown substantially, with CAS 1785173-68-3 appearing in recent synthetic methodology publications. The compound serves as a valuable case study for exploring selective fluorination techniques and the stereoelectronic effects of fluorine substitution in organic molecules.